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Introduction

TRIDECETH-2 CARBOXAMIDE MEA is a synthetic, nonionic surfactant widely utilized in the

cosmetics and personal care industries.[1][2][3] Its multifaceted properties as an emulsifier,

thickener, and foam-boosting agent make it a valuable ingredient in a variety of formulations,

particularly in hair care products.[1][4][5][6] This technical guide provides an in-depth analysis

of its chemical structure, physicochemical properties, synthesis, and applications, tailored for

researchers, scientists, and professionals in drug and cosmetic development.

Chemical Structure and Identification
TRIDECETH-2 CARBOXAMIDE MEA is a complex ethoxylated surfactant.[1] Its molecular

architecture consists of a hydrophobic long-chain tridecyl group and a hydrophilic portion

composed of two ethylene oxide units and a terminal monoethanolamine carboxamide group.

[1] This amphiphilic nature is key to its surface-active properties.
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The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is

Poly(oxy-1,2-ethanediyl), α-[2-[(2-hydroxyethyl)amino]-2-oxoethyl]-ω-tridecyloxy-.[1] It is

registered under the CAS Number 107628-04-6.[1]

The molecule comprises several key functional groups:

Tridecyl Chain (C₁₃H₂₇-): This long hydrocarbon chain provides the hydrophobic character.[1]

Ethylene Oxide Units (-(OCH₂CH₂)₂-): These two units increase the molecule's water

solubility and surface activity.[1]

Ether Linkages (-O-): These act as flexible spacers connecting the ethylene oxide units.[1]

Carboxamide Group (-CONH-): This central group contributes to the molecule's amphiphilic

properties and allows for hydrogen bonding.[1]

Primary Alcohol (-CH₂OH): The terminal hydroxyl group enhances hydrophilicity and

potential for hydrogen bonding.[1]

Physicochemical Properties
TRIDECETH-2 CARBOXAMIDE MEA exhibits properties typical of an ethoxylated nonionic

surfactant, maintaining stability across a range of pH values.[1] It typically appears as a light

yellow, viscous liquid.[7]

Property Value Reference

CAS Number 107628-04-6 [1]

Appearance Light yellow viscous liquid [7]

Boiling Point
604.3 ± 65.0 °C at 760 mmHg

(calculated)
[1]

LogP (calculated) 1.97 [1]

Solubility
Slightly soluble to soluble in

water, temperature-dependent
[1]
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Synthesis and Manufacturing
The industrial production of TRIDECETH-2 CARBOXAMIDE MEA is a multi-step process. The

raw materials are primarily long-chain fatty alcohols (tridecyl alcohol) and monoethanolamine

(MEA).[7]

Experimental Protocol: General Synthesis Outline

Detailed proprietary industrial synthesis protocols are not publicly available. However, a

general laboratory-scale synthesis can be described in two main stages:

Ethoxylation of Tridecyl Alcohol:

Objective: To produce Trideceth-2, the ethoxylated fatty alcohol intermediate.

Procedure: Tridecyl alcohol is reacted with ethylene oxide in the presence of a catalyst

(e.g., potassium hydroxide) under controlled temperature and pressure. The stoichiometry

is controlled to achieve an average of two ethylene oxide units per molecule of tridecyl

alcohol.

Purification: The resulting Trideceth-2 is purified to remove unreacted starting materials

and catalyst residues.

Amidation of an Activated Trideceth-2 Derivative:

Objective: To form the final carboxamide product.

Procedure: One common method involves the conversion of the terminal hydroxyl group of

Trideceth-2 into a carboxylic acid or ester. This activated intermediate is then reacted with

monoethanolamine (MEA) under controlled temperature conditions to form the amide

bond. This reaction is typically driven to completion by the removal of a byproduct, such as

water.[1][7]

Purification: The final product, TRIDECETH-2 CARBOXAMIDE MEA, is purified to remove

any remaining reactants and byproducts, followed by quality control checks to ensure it

meets specifications.[7]

Two primary synthesis methods are generally referenced:
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Direct Acylation: This involves reacting monoethanolamine directly with fatty acids derived

from Trideceth-2.[1]

Transacylation: In this method, an existing amide reacts with a different acyl donor to

introduce the desired fatty chain from Trideceth-2.[1]

Primary Reactants

Synthesis Process Final Product
Tridecyl Alcohol

Step 1: EthoxylationEthylene Oxide

Monoethanolamine (MEA)

Step 2: AmidationTrideceth-2 Intermediate
Forms intermediate TRIDECETH-2

CARBOXAMIDE MEA
Yields final product

Click to download full resolution via product page

General synthesis pathway for TRIDECETH-2 CARBOXAMIDE MEA.

Functions and Applications
TRIDECETH-2 CARBOXAMIDE MEA is valued for its multifunctional properties in

formulations.[2] Its primary roles are as a surfactant, foam booster, and viscosity control agent.

[4][6]

Key Functions:

Surfactant: It reduces the surface tension between different phases (e.g., oil and water),

allowing them to mix and form stable emulsions.[4][6]

Foam Booster: It improves the quality, volume, and stability of foam in cleansing products.[4]

[6]
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Viscosity Control: It can increase or decrease the thickness of cosmetic products, enhancing

their texture and stability.[4][6]

Emulsifier: It helps to stabilize emulsions, ensuring the even distribution of ingredients.[8]

Primary Applications:

Cosmetics and Personal Care: It is extensively used in hair care products like shampoos,

conditioners, and hair colorants.[1][9] It also finds use in bath and shower products.[2]

Pharmaceuticals: Its stabilizing and texturizing properties make it suitable for use in some

topical formulations.[1]

Core Chemical

Functional Properties

End-Use Applications

TRIDECETH-2
CARBOXAMIDE MEA

Surfactant Foam Booster Viscosity Control Emulsifier

Hair Care
(Shampoos, Conditioners)Cleansers & Shower Gels Topical Pharmaceuticals Hair Colorants

Click to download full resolution via product page

Relationship between properties and applications.

Conclusion
TRIDECETH-2 CARBOXAMIDE MEA is a versatile and effective nonionic surfactant with a

well-established role in the personal care and cosmetics industries. Its unique structure

provides a balance of hydrophilic and lipophilic properties, enabling its key functions as a
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thickener, emulsifier, and foam stabilizer. For researchers and formulators, understanding these

core chemical and physical properties is essential for leveraging its benefits in developing

stable and high-performance products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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